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Introduction
Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a long-acting

dihydropyridine calcium channel blocker used in the treatment of hypertension.[1]

Understanding its pharmacokinetic profile is crucial for optimizing dosing regimens and

ensuring therapeutic efficacy and safety. These application notes provide a summary of the

pharmacokinetic parameters of levamlodipine maleate in humans, based on data from

bioequivalence and pharmacokinetic studies. Detailed experimental protocols for conducting

such studies are also presented.

Pharmacokinetic Data
The pharmacokinetic properties of levamlodipine are characterized by slow absorption and a

long elimination half-life, which allows for once-daily dosing.[2][3] Bioequivalence studies have
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been conducted to compare levamlodipine with racemic amlodipine, providing valuable data on

its absorption and overall exposure.

Data Summary Tables
The following tables summarize the key pharmacokinetic parameters for levamlodipine
maleate, primarily derived from single-dose bioequivalence studies in healthy adult subjects.

Table 1: Pharmacokinetic Parameters of Levamlodipine Maleate (5 mg) vs. Amlodipine (10

mg) in Healthy Fasted Subjects

Parameter
Levamlodipine (5
mg)

Amlodipine (10 mg) Reference

Cmax (ng/mL) 2.70 ± 0.49 2.83 ± 0.52 [4]

AUC0-t (ng·h/mL) 141.32 ± 36.24 153.62 ± 33.96 [4]

AUC0-∞ (ng·h/mL) 157.14 ± 45.65 173.05 ± 41.78 [4]

Tmax (h) 6-12 6-8 [3][5]

t1/2 (h) ~31-37 ~33-50 [3][6]

Data are presented as mean ± standard deviation. Cmax: Maximum plasma concentration;

AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable

concentration; AUC0-∞: Area under the plasma concentration-time curve from time zero to

infinity; Tmax: Time to reach maximum plasma concentration; t1/2: Elimination half-life.

Table 2: Pharmacokinetic Parameters of Levamlodipine Maleate (5 mg) vs. Amlodipine (10

mg) in Healthy Fed Subjects

Parameter
Levamlodipine (5
mg)

Amlodipine (10 mg) Reference

Cmax (ng/mL) 2.73 ± 0.55 2.87 ± 0.81 [4]

AUC0-t (ng·h/mL) 166.93 ± 49.96 165.46 ± 43.58 [4]

AUC0-∞ (ng·h/mL) 190.99 ± 70.89 189.51 ± 64.70 [4]
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Data are presented as mean ± standard deviation. The bioavailability of levamlodipine is not

significantly affected by food.[5]

Experimental Protocols
The following protocols are based on methodologies reported in bioequivalence studies of

levamlodipine maleate.[4][7][8]

Protocol 1: Single-Dose, Crossover Bioequivalence
Study
1. Study Design:

A single-center, single-dose, randomized, open-label, two-period, two-sequence crossover

study is a common design.[4][8]

A washout period of at least 21 days should be implemented between the two periods.[8]

The study can be conducted under both fasting and fed conditions to assess food effects.[4]

[7]

2. Subject Population:

Healthy male and female adult volunteers.

Subjects should undergo a comprehensive health screening, including medical history,

physical examination, vital signs, 12-lead ECG, and clinical laboratory tests.

3. Drug Administration:

Fasting Study: After an overnight fast of at least 10 hours, subjects receive a single oral dose

of the test formulation (e.g., 5 mg levamlodipine maleate) or the reference formulation (e.g.,

10 mg amlodipine) with water.

Fed Study: After an overnight fast, a standardized high-fat, high-calorie breakfast is served

30 minutes before drug administration. The drug is then administered with water.

4. Blood Sampling:
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Venous blood samples (e.g., 5 mL) are collected into tubes containing an appropriate

anticoagulant (e.g., K2EDTA).

A typical sampling schedule includes pre-dose (0 h) and multiple post-dose time points, for

example: 1, 2, 4, 6, 8, 10, 12, 24, 48, 72, 96, and 144 hours.

Plasma is separated by centrifugation and stored at -20°C or lower until analysis.

5. Bioanalytical Method:

Plasma concentrations of S-amlodipine are determined using a validated liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method.[7][8][9]

The method should be validated for linearity, accuracy, precision, selectivity, and stability

according to regulatory guidelines.[9]

6. Pharmacokinetic Analysis:

Pharmacokinetic parameters are calculated using non-compartmental analysis from the

plasma concentration-time data.[10]

Key parameters include Cmax, AUC0-t, AUC0-∞, Tmax, and t1/2.

Statistical analysis is performed to compare the bioavailability of the test and reference

products. The 90% confidence intervals for the geometric mean ratios of Cmax, AUC0-t, and

AUC0-∞ should fall within the range of 80-125% to establish bioequivalence.[4]
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Caption: Workflow for a typical two-period crossover bioequivalence study of levamlodipine
maleate.
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Caption: Interrelationships between key pharmacokinetic parameters influencing drug

exposure.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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